N-(4-fluorophenyl)-N'-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C17H15FN4O2S/c1-11-2-8-14(9-3-11)24-10-15-21-22-17(25-15)20-16(23)19-13-6-4-12(18)5-7-13/h2-9H,10H2,1H3,(H2,19,20,22,23)
• InChI Key: DBDGIHOIVHMFPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O2S
• Molecular Weight: 358.4 g/mol

Description

N-(4-fluorophenyl)-N'-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. It is a thiadiazole derivative that has been synthesized and studied for its biochemical and physiological effects, as well as its mechanism of action. In

Mechanism of Action

Target of Action

Similar compounds have been found to interact withCarbonic Anhydrase 2 , a zinc metalloenzyme involved in critical physiological processes including CO2 transport, pH homeostasis, and electrolyte secretion.

Mode of Action

Based on its structural similarity to other compounds, it may bind to its target enzyme and modulate its activity . The specific changes resulting from this interaction would depend on the nature of the target and the binding site.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound . For instance, the compound’s activity could be influenced by the pH of the environment, as this can affect the ionization state of the compound and its target.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluorophenyl)-N'-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea in lab experiments is its potential as an anticancer agent. It has been shown to have cytotoxic effects on cancer cells, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound is its potential toxicity, as it has been shown to have cytotoxic effects on normal cells as well.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-N'-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea. One area of interest is its potential in combination therapy with other anticancer agents, as it has been shown to have synergistic effects with certain chemotherapeutic agents. Another future direction is the development of more potent and selective derivatives of this compound, which could potentially reduce its toxicity and increase its efficacy as an anticancer agent. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential in treating other diseases such as Alzheimer's disease.

Scientific Research Applications

N-(4-fluorophenyl)-N'-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea has been studied for its potential in various scientific research applications. One of the major areas of interest is its use as an anticancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells, including breast, lung, and colon cancer cells. It has also been studied for its potential in treating Alzheimer's disease, as it has been shown to inhibit acetylcholinesterase activity, which is involved in the pathogenesis of this disease.